Cas no 5252-79-9 (Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester)

• Product Name: Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
• CAS No: 5252-79-9
• MF: C₁₆H₁₀F₆N₂O₃
• MW: 392.252624988556
• CID: 385190
• PubChem ID: 1070628
• Update Time: 2025-04-19

Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
• 2,2,2-trifluoro-N-[4-[4-[(2,2,2-trifluoroacetyl)amino]phenoxy]phenyl]acetamide
• N,N'-(Oxydi-4,1-phenylene)bis(2,2,2-trifluoroacetamide)
• N,N'-(Oxydibenzene-4,1-diyl)bis(2,2,2-trifluoroacetamide)
• 5252-79-9
• CBMicro_015120
• SR-01000512458-1
• AKOS000485649
• SR-01000512458
• DTXSID20360057
• BIM-0015351.P001
• 2,2,2-TRIFLUORO-N-{4-[4-(2,2,2-TRIFLUOROACETAMIDO)PHENOXY]PHENYL}ACETAMIDE
• ICELGZHOASOPJY-UHFFFAOYSA-N
• 2,2,2-Trifluoro-N-(4-(4-[(2,2,2-trifluoroacetyl)amino]phenoxy)phenyl)acetamide

• Inchi： 1S/C16H10F6N2O3/c17-15(18,19)13(25)23-9-1-5-11(6-2-9)27-12-7-3-10(4-8-12)24-14(26)16(20,21)22/h1-8H,(H,23,25)(H,24,26)
• InChI Key： ICELGZHOASOPJY-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 392.0596
• Monoisotopic Mass: 392.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.514
• Boiling Point: 462.9°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.547
• PSA: 67.43